[4-(1,3-Dioxolan-2-yl)piperidin-1-yl]-(3-methyl-1-benzofuran-2-yl)methanone

• IUPAC Name: [4-(1,3-dioxolan-2-yl)piperidin-1-yl]-(3-methyl-1-benzofuran-2-yl)methanone
• InChI: InChI=1S/C18H21NO4/c1-12-14-4-2-3-5-15(14)23-16(12)17(20)19-8-6-13(7-9-19)18-21-10-11-22-18/h2-5,13,18H,6-11H2,1H3
• InChI Key: CQMMUNVDNSVQQF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=CC=CC=C12)C(=O)N3CCC(CC3)C4OCCO4
• Molecular Formula: C18H21NO4
• Molecular Weight: 315.4 g/mol

Description

[4-(1,3-Dioxolan-2-yl)piperidin-1-yl]-(3-methyl-1-benzofuran-2-yl)methanone is a chemical compound that has garnered significant attention in scientific research. This compound has been synthesized for its potential use in various applications, including medicinal chemistry and neuroscience.

Mechanism of Action

The mechanism of action of [4-(1,3-Dioxolan-2-yl)piperidin-1-yl]-(3-methyl-1-benzofuran-2-yl)methanone involves inhibition of the serotonin transporter. This leads to an increase in the concentration of serotonin in the synaptic cleft, which is thought to be responsible for the therapeutic effects of this compound. Additionally, this compound has been shown to have a low affinity for other neurotransmitter transporters, which may contribute to its selectivity for the serotonin transporter.
Biochemical and Physiological Effects:
The biochemical and physiological effects of [4-(1,3-Dioxolan-2-yl)piperidin-1-yl]-(3-methyl-1-benzofuran-2-yl)methanone have been extensively studied in vitro and in vivo. This compound has been shown to increase the extracellular concentration of serotonin in various brain regions, including the prefrontal cortex and hippocampus. Additionally, this compound has been shown to have anxiolytic and antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of [4-(1,3-Dioxolan-2-yl)piperidin-1-yl]-(3-methyl-1-benzofuran-2-yl)methanone is its high affinity and selectivity for the serotonin transporter. This makes it a valuable tool for studying the role of the serotonin system in various biological processes. However, one limitation of this compound is its relatively low solubility in aqueous solutions, which can make it challenging to work with in certain experimental settings.

Future Directions

There are several future directions for research involving [4-(1,3-Dioxolan-2-yl)piperidin-1-yl]-(3-methyl-1-benzofuran-2-yl)methanone. One area of interest is the development of more potent and selective serotonin transporter inhibitors based on the structure of this compound. Additionally, further studies are needed to elucidate the precise mechanisms underlying the anxiolytic and antidepressant effects of this compound. Finally, there is potential for this compound to be used in the development of novel therapeutic agents for the treatment of psychiatric disorders.

Synthesis Methods

The synthesis of [4-(1,3-Dioxolan-2-yl)piperidin-1-yl]-(3-methyl-1-benzofuran-2-yl)methanone involves a multi-step process that requires specialized equipment and expertise. The initial step involves the reaction of 3-methyl-1-benzofuran-2-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 4-(1,3-Dioxolan-2-yl)piperidine in the presence of a base to yield the desired product. The purity of the final product is determined through various analytical techniques, including NMR spectroscopy and HPLC.

Scientific Research Applications

[4-(1,3-Dioxolan-2-yl)piperidin-1-yl]-(3-methyl-1-benzofuran-2-yl)methanone has been extensively studied for its potential use in medicinal chemistry and neuroscience. This compound has been shown to have a high affinity for the serotonin transporter, which plays a crucial role in regulating mood and behavior. As such, this compound has been investigated as a potential treatment for various psychiatric disorders, including depression and anxiety.